Cas no 1554556-40-9 ((5-Methoxypyridin-3-yl)-pyridin-4-ylmethanone)

• Product Name: (5-Methoxypyridin-3-yl)-pyridin-4-ylmethanone
• CAS No: 1554556-40-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6238049
• PubChem ID: 81889797
• Update Time: 2024-01-11

(5-Methoxypyridin-3-yl)-pyridin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• 1554556-40-9
• 3-methoxy-5-(pyridine-4-carbonyl)pyridine
• (5-Methoxypyridin-3-yl)-pyridin-4-ylmethanone
• EN300-6486426
• AKOS020871690

• Inchi： 1S/C12H10N2O2/c1-16-11-6-10(7-14-8-11)12(15)9-2-4-13-5-3-9/h2-8H,1H3
• InChI Key： GXWAQQDKDNACII-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)C(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives